N-(3-methyl-1,2-thiazol-5-yl)-3,4-dihydro-1H-isoquinoline-2-carboxamide

• IUPAC Name: N-(3-methyl-1,2-thiazol-5-yl)-3,4-dihydro-1H-isoquinoline-2-carboxamide
• InChI: InChI=1S/C14H15N3OS/c1-10-8-13(19-16-10)15-14(18)17-7-6-11-4-2-3-5-12(11)9-17/h2-5,8H,6-7,9H2,1H3,(H,15,18)
• InChI Key: YJCXNSMZDMQFLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1)NC(=O)N2CCC3=CC=CC=C3C2
• Molecular Formula: C14H15N3OS
• Molecular Weight: 273.36 g/mol

Description

N-(3-methyl-1,2-thiazol-5-yl)-3,4-dihydro-1H-isoquinoline-2-carboxamide, also known as MTIQ, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound is known to possess a wide range of biochemical and physiological effects, making it a valuable tool for researchers.

Mechanism of Action

The mechanism of action of N-(3-methyl-1,2-thiazol-5-yl)-3,4-dihydro-1H-isoquinoline-2-carboxamide is not fully understood, but it is known to interact with dopamine receptors in the brain. This compound has been shown to act as a partial agonist of dopamine D2 receptors and a full agonist of dopamine D3 receptors.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which can lead to increased locomotor activity and reward-seeking behavior. This compound has also been shown to inhibit the activity of monoamine oxidase, an enzyme that breaks down neurotransmitters such as dopamine, norepinephrine, and serotonin.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-methyl-1,2-thiazol-5-yl)-3,4-dihydro-1H-isoquinoline-2-carboxamide in lab experiments is its ability to selectively target dopamine receptors. This allows researchers to study the specific effects of dopamine receptor activation without interference from other neurotransmitters. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research involving N-(3-methyl-1,2-thiazol-5-yl)-3,4-dihydro-1H-isoquinoline-2-carboxamide. One area of interest is the development of this compound-based drugs for the treatment of Parkinson's disease, a neurodegenerative disorder characterized by a loss of dopamine-producing neurons in the brain. Another area of interest is the study of this compound's effects on other neurotransmitter systems, such as the serotonin and norepinephrine systems. Finally, the development of more soluble forms of this compound could expand its potential use in lab experiments.

Synthesis Methods

The synthesis of N-(3-methyl-1,2-thiazol-5-yl)-3,4-dihydro-1H-isoquinoline-2-carboxamide involves the reaction of 3-methyl-1,2-thiazole-5-carboxylic acid with 2-aminobenzamide in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate is then reduced with sodium borohydride to yield this compound.

Scientific Research Applications

N-(3-methyl-1,2-thiazol-5-yl)-3,4-dihydro-1H-isoquinoline-2-carboxamide has been used in various scientific research applications, including cancer research, neurobiology, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurobiology, this compound has been used to study the role of dopamine receptors in the brain. In drug discovery, this compound has been used as a lead compound for the development of new drugs.